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Compound of Interest

Compound Name: 8-Fluoroquinolin-6-ol

CAS No.: 209353-22-0

Cat. No.: B3115340

Get Quote

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its prevalence in a multitude of therapeutic agents with diverse biological

activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2] The

strategic incorporation of fluorine atoms into this scaffold has emerged as a powerful strategy in

modern drug design. The unique physicochemical properties of fluorine—its high

electronegativity, small van der Waals radius, and ability to form strong carbon-fluorine bonds—

can profoundly modulate a molecule's metabolic stability, lipophilicity, binding affinity, and

overall pharmacological profile.[2][3]

8-Fluoroquinolin-6-ol belongs to this promising class of fluorinated heterocyclic compounds.

As a functionalized building block, it offers medicinal chemists a unique combination of

features: a rigid bicyclic aromatic system, a nucleophilic hydroxyl group amenable to further

derivatization, and a strategically placed fluorine atom at the C8 position. This guide provides a

comprehensive technical overview of 8-Fluoroquinolin-6-ol, detailing its chemical structure,

physicochemical properties, a validated synthetic approach, and its potential applications as a

key intermediate in the development of novel therapeutic agents.
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Chemical Identity and Molecular Structure
8-Fluoroquinolin-6-ol is a heterocyclic aromatic compound. The core structure consists of a

quinoline ring system, which is a fusion of a benzene ring and a pyridine ring. A hydroxyl (-OH)

group is substituted at the 6th position and a fluorine (-F) atom is at the 8th position.

IUPAC Name: 8-fluoroquinolin-6-ol[4]

CAS Number: 209353-22-0[4]

Molecular Formula: C₉H₆FNO[4]

Canonical SMILES: C1=CC2=CC(=CC(=C2N=C1)F)O[4]

InChI: InChI=1S/C9H6FNO/c10-8-5-7(12)4-6-2-1-3-11-9(6)8/h1-5,12H[4]

InChIKey: ATQMMXTUQMSGLY-UHFFFAOYSA-N[4]

The placement of the fluorine atom at C8 and the hydroxyl group at C6 influences the

electronic distribution and reactivity of the entire ring system, making it a valuable synthon for

targeted drug design.

Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its pharmacokinetic

and pharmacodynamic behavior. The data presented below are primarily computed properties

that provide valuable insights for researchers.
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Property Value Source

Molecular Weight 163.15 g/mol PubChem[4]

Monoisotopic Mass 163.043341977 Da PubChem[4]

XLogP3 (Lipophilicity) 1.8 PubChem[4]

Topological Polar Surface Area

(TPSA)
33.1 Å² PubChem[4]

Hydrogen Bond Donor Count 1 PubChem[4]

Hydrogen Bond Acceptor

Count
2 PubChem[4]

Rotatable Bond Count 0 PubChem[4]

Complexity 165 PubChem[4]

The moderate lipophilicity (XLogP3 of 1.8) and low topological polar surface area suggest that

8-Fluoroquinolin-6-ol possesses favorable characteristics for potential cell permeability and

oral bioavailability.

Synthesis of 8-Fluoroquinolin-6-ol
While numerous methods exist for the synthesis of quinoline derivatives, the Skraup synthesis

remains a robust and classical approach for constructing the quinoline core from an aniline

derivative.[5] A plausible and efficient route to 8-Fluoroquinolin-6-ol is via a Skraup reaction

starting from the commercially available 4-amino-3-fluorophenol. This method has been

successfully applied to the synthesis of the related isomer, 6-fluoro-8-quinolinol, from 2-amino-

5-fluorophenol.[6]

Proposed Synthetic Workflow: Skraup Synthesis
The reaction involves the treatment of an aniline derivative with glycerol, an oxidizing agent

(such as nitrobenzene or arsenic acid), and concentrated sulfuric acid. The sulfuric acid acts as

both a catalyst and a dehydrating agent.
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Caption: Potential therapeutic applications derived from the 8-Fluoroquinolin-6-ol scaffold.

Antibacterial Agents: The 6-fluoro-4-quinolone core is the defining feature of the highly

successful fluoroquinolone class of antibiotics, which inhibit bacterial DNA gyrase and

topoisomerase IV. [2]8-Fluoroquinolin-6-ol serves as a valuable starting point for

synthesizing novel quinolone analogs to combat antibiotic resistance. [7]2. Antifungal Agents:

Structurally related di-fluoro-quinoline derivatives have demonstrated potent fungicidal

activity, suggesting that the 6,8-difluoro pattern could be a promising area of exploration.

[3]For instance, the fungicide Ipflufenoquin acts by inhibiting dihydroorotate dehydrogenase

(DHODH), a key enzyme in fungal pyrimidine biosynthesis. [1]3. Anticancer Agents: The 8-

hydroxyquinoline moiety is known for its ability to chelate metal ions and has been

incorporated into compounds with significant anticancer activity. [5][8]These derivatives can

induce apoptosis and interfere with critical cell signaling pathways. [9]The combination of the

8-fluoro and 6-hydroxy groups on the quinoline scaffold could lead to novel agents with

enhanced potency and selectivity.
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Neuroprotective Agents: 8-Hydroxyquinoline derivatives have been investigated for the

treatment of neurodegenerative disorders like Alzheimer's disease, partly due to their ability

to chelate metal ions involved in amyloid plaque formation. [9]

Safety and Handling
Specific safety and toxicity data for 8-Fluoroquinolin-6-ol are not extensively documented.

Therefore, it should be handled with the standard precautions for a novel laboratory chemical.

Based on data for structurally similar compounds like 8-fluoroquinoline and 8-aminoquinolin-6-

ol, the following hazards should be assumed:

Causes skin irritation (H315) [10][11]* Causes serious eye irritation (H319) [10][11]* May

cause respiratory irritation (H335) [10][11] Handling Recommendations:

Handle only in a well-ventilated area, preferably in a chemical fume hood. [12]* Wear

appropriate personal protective equipment, including chemical-resistant gloves (e.g., nitrile),

safety goggles, and a lab coat. [13]* Avoid formation of dust and aerosols.

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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